Cas no 1049713-10-1 (N-(2-pyridinylmethyl)-2-butanamine hydrochloride)

• Product Name: N-(2-pyridinylmethyl)-2-butanamine hydrochloride
• CAS No: 1049713-10-1
• MF: C₁₀H₁₇ClN₂
• MW: 200.708381414413
• CID: 4569717
• Update Time: 2025-10-31

N-(2-pyridinylmethyl)-2-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-pyridinylmethyl)-2-butanamine hydrochloride

• Inchi： 1S/C10H16N2.ClH/c1-3-9(2)12-8-10-6-4-5-7-11-10;/h4-7,9,12H,3,8H2,1-2H3;1H
• InChI Key： FWPMISJPBWFZGG-UHFFFAOYSA-N
• SMILES： C(C1N=CC=CC=1)NC(C)CC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on N-(2-pyridinylmethyl)-2-butanamine hydrochloride

Introduction to N-(2-pyridinylmethyl)-2-butanamine hydrochloride (CAS No. 1049713-10-1)

N-(2-pyridinylmethyl)-2-butanamine hydrochloride, a compound with the chemical formula C₁₁H₁₉NCl, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyridine ring and an amine group makes it a versatile scaffold for designing novel bioactive molecules. In this detailed exploration, we will delve into the compound's chemical characteristics, its significance in medicinal chemistry, and its potential role in addressing various therapeutic challenges.

The compound N-(2-pyridinylmethyl)-2-butanamine hydrochloride is classified as an organic salt, specifically a hydrochloride derivative. This form enhances the stability and solubility of the molecule, making it more suitable for pharmaceutical formulations. The pyridine moiety is a crucial feature, as it is commonly found in many biologically active compounds due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most intriguing aspects of this compound is its potential application in the development of central nervous system (CNS) drugs. The pyridine ring can serve as a pharmacophore, facilitating interactions with neurotransmitter receptors and enzymes. Recent studies have highlighted the importance of pyridine-based compounds in modulating neurological pathways. For instance, derivatives of pyridine have been investigated for their roles in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The amine group in N-(2-pyridinylmethyl)-2-butanamine hydrochloride also contributes to its pharmacological profile. Amines are well-known for their role in drug design due to their ability to form hydrogen bonds and participate in ionic interactions. This property makes them valuable for creating molecules that can interact effectively with biological targets. In particular, secondary amines like the one present in this compound have been explored for their potential in developing antihistamines and anti-inflammatory agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets more accurately. Using molecular docking simulations, scientists have been able to identify how N-(2-pyridinylmethyl)-2-butanamine hydrochloride might interact with enzymes and receptors involved in various diseases. These studies have provided valuable insights into the compound's potential therapeutic applications.

In addition to its pharmacological significance, this compound has also been studied for its chemical reactivity. The presence of both a pyridine ring and an amine group makes it a versatile intermediate for synthesizing more complex molecules. Researchers have utilized this compound as a building block for creating novel drugs with enhanced efficacy and reduced side effects. The ability to modify its structure allows for fine-tuning of its biological activity, making it a valuable asset in drug discovery programs.

The synthesis of N-(2-pyridinylmethyl)-2-butanamine hydrochloride involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the butanamine group. Hydrochloride salt formation is then carried out to improve the compound's physicochemical properties. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity.

The safety and efficacy of any pharmaceutical compound are paramount before it can be considered for clinical use. Preclinical studies have been conducted to evaluate the potential therapeutic benefits of N-(2-pyridinylmethyl)-2-butanamine hydrochloride. These studies include pharmacokinetic assessments, toxicity evaluations, and interaction studies with known biological targets. The results from these experiments provide critical data for determining whether further clinical development is warranted.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. By leveraging large datasets and advanced algorithms, researchers can predict the properties of molecules like N-(2-pyridinylmethyl)-2-butanamine hydrochloride more efficiently than traditional methods alone. This approach has accelerated the identification of promising candidates for further investigation.

In conclusion, N-(2-pyridinylmethyl)-2-butanamine hydrochloride (CAS No. 1049713-10-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.